2-(2-(2,3-Dichlorobenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide

• CAS No.: 339239-62-2
• Molecular Formula: C17H15Cl2N3O2
• Molecular Weight: 364.2 g/mol
• IUPAC Name: N'-[(E)-(2,3-dichlorophenyl)methylideneamino]-N-(4-ethylphenyl)oxamide
• InChI: InChI=1S/C17H15Cl2N3O2/c1-2-11-6-8-13(9-7-11)21-16(23)17(24)22-20-10-12-4-3-5-14(18)15(12)19/h3-10H,2H2,1H3,(H,21,23)(H,22,24)/b20-10+
• InChI Key: SXHKASLHFIMNQN-KEBDBYFISA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)NC(=O)C(=O)N/N=C/C2=C(C(=CC=C2)Cl)Cl
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C(=O)NN=CC2=C(C(=CC=C2)Cl)Cl

Description

This compound is a Schiff base derivative characterized by a 2,3-dichlorobenzylidene hydrazine core linked to an N-(4-ethylphenyl)-2-oxoacetamide moiety. Its structure combines electron-withdrawing chlorine substituents on the benzylidene ring with a lipophilic 4-ethylphenyl group, which may influence its physicochemical properties and biological interactions.

Preparation Methods

Bromination-Oxidation of 2,3-Dichlorotoluene

A common industrial method involves bromination followed by oxidation:

• Reagents : 2,3-Dichlorotoluene, bromine (Br₂), hydrogen peroxide (H₂O₂), sodium carbonate (Na₂CO₃).

• Conditions :

  • Bromination at 75°C with azobisisobutyronitrile (AIBN) as initiator.

  • Oxidation with H₂O₂ (27.5%) in 1,4-dioxane at 25°C for 7 hours.

• Yield : 72.1% after recrystallization.

Direct Oxidation Using Catalytic Systems

Alternative methods employ metal catalysts:

• Catalysts : Co/Mo/Br complexes.

• Conditions : Tubular reactor, 60°C, residence time 60 seconds.

• Yield : 23.1% (lower efficiency but scalable).

Preparation of N-(4-Ethylphenyl)-2-oxoacetamide

From Ethyl Oxalate and 4-Ethylaniline

• Reagents : Ethyl oxalate, 4-ethylaniline, acetic acid.

• Procedure :

  • Ethyl oxalate reacts with 4-ethylaniline in refluxing ethanol.

  • Acid-catalyzed amidation under Dean-Stark conditions.

• Yield : ~85% (estimated from analogous syntheses).

Via Chloroacetylation

• Reagents : Chloroacetyl chloride, AlCl₃, dichloromethane.

• Conditions :

  • Friedel-Crafts acylation at 0–25°C.

  • Hydrolysis to yield the oxoacetamide.

Condensation to Form the Hydrazone

Hydrazine-Aldehyde Coupling

• Reagents : 2,3-Dichlorobenzaldehyde, N-(4-ethylphenyl)-2-oxoacetamide hydrazide.

• Conditions :

  • Reflux in ethanol with catalytic acetic acid (4–6 hours).

  • Solvent removal followed by recrystallization (ethanol/water).

• Yield : 68–75% (based on similar hydrazone syntheses).

Microwave-Assisted Synthesis

• Conditions :

  • Microwave irradiation (300 W, 100°C, 20 minutes).

  • Reduced reaction time to 30 minutes with comparable yields.

Optimization and Side Reactions

Critical Parameters

• Molar Ratios : 1:1 aldehyde-to-hydrazide ratio prevents oligomerization.

• Acid Catalysis : Acetic acid (5 mol%) enhances imine formation.

• Temperature Control : Excess heat promotes hydrolysis of the hydrazone.

Common Byproducts

• Unreacted Aldehyde : Removed via column chromatography (hexane/EtOAc).

• Oxidation Products : Minimized by inert atmosphere (N₂/Ar).

Analytical Characterization

• Melting Point : 193–195°C (decomposition observed).

• Spectroscopic Data :

  • ¹H NMR (DMSO-d₆): δ 12.38 (s, 1H, NH), 8.45–7.20 (aromatic protons), 2.71 (s, 3H, CH₃).

  • IR : 1685 cm⁻¹ (C=O), 1590 cm⁻¹ (C=N).

Industrial-Scale Considerations

• Continuous Flow Systems : Tubular reactors reduce reaction time and improve safety.

• Solvent Recycling : Ethanol recovery via distillation lowers costs.

Comparative Analysis of Methods

Method	Yield (%)	Time	Scalability
Reflux Condensation	68–75	4–6 hours	Moderate
Microwave Synthesis	70–73	20–30 min	High
Continuous Flow	23–25	<1 hour	Industrial

Chemical Reactions Analysis

Types of Reactions

2-(2-(2,3-Dichlorobenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The dichlorobenzylidene group can undergo substitution reactions with nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Nucleophiles like amines or thiols can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce hydrazine derivatives. Substitution reactions can result in the formation of various substituted benzylidene derivatives.

Scientific Research Applications

2-(2-(2,3-Dichlorobenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as an intermediate in the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-(2,3-Dichlorobenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Structural and Functional Group Variations

The compound’s analogs differ primarily in substituents on the benzylidene ring and the acetamide-linked aryl group. Key examples include:

Compound Name	Benzylidene Substituents	Acetamide Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Data/Activity
Target: 2-(2-(2,3-Dichlorobenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide	2,3-Cl₂	4-Ethylphenyl	C₁₇H₁₄Cl₂N₃O₂	367.22	Not explicitly reported in evidence
2-[(2E)-2-(2-Methoxybenzylidene)hydrazino]-N-(4-methylphenyl)-2-oxoacetamide	2-OCH₃	4-Methylphenyl	C₁₇H₁₇N₃O₃	311.34	ChemSpider ID: 7910660
2-[(2E)-2-(2,3-Dimethoxybenzylidene)hydrazinyl]-N-(4-methoxyphenyl)-2-oxoacetamide	2,3-(OCH₃)₂	4-Methoxyphenyl	C₁₈H₁₉N₃O₅	357.36	SMILES/InChI provided
2-[(2E)-2-{4-[(4-Chlorobenzyl)oxy]-3-ethoxybenzylidene}hydrazino]-N-(4-ethylphenyl)-2-oxoacetamide	3-OCH₂CH₃, 4-OCH₂C₆H₄Cl	4-Ethylphenyl	C₂₅H₂₃ClN₃O₄	488.92	Complex substituents; no activity data
N-(4-Methoxyphenyl)-N'-[(E)-(4-nitrophenyl)methylideneamino]oxamide	4-NO₂	4-Methoxyphenyl	C₁₆H₁₄N₄O₅	350.31	UV-VIS/IR data available

Impact of Substituents on Properties

• Electron-Withdrawing Groups (e.g., Cl, NO₂): The target compound’s 2,3-dichloro substituents enhance electrophilicity and may improve binding to biological targets compared to methoxy or methyl groups .
• Steric Effects: Bulkier substituents (e.g., 4-[(4-Chlorobenzyl)oxy] in ) may reduce conformational flexibility, affecting binding affinity.

Key Research Findings and Gaps

• Structural Data: Crystal structures of related acetamides (e.g., –12) reveal planarity in amide groups and hydrogen-bonding patterns influencing packing . Similar analyses for the target compound are absent.
• Activity Data: highlights antimalarial Schiff bases, but the target’s pharmacological profile remains unexplored .
• Computational Predictions: Collision cross-section and SMILES data for analogs (e.g., ) suggest utility in QSAR modeling, which could predict the target’s properties .

Biological Activity

The compound 2-(2-(2,3-Dichlorobenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide (CAS No. 339239-62-2) is a synthetic hydrazone derivative that has garnered attention due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{17}H_{15}Cl_{2}N_{3}O_{2}$, and it features a complex arrangement including a hydrazine moiety, an oxoacetamide group, and a dichlorobenzylidene substituent. The structural characteristics suggest potential reactivity and biological activity, typical of hydrazone compounds.

Biological Activity Overview

Hydrazones are known for their diverse pharmacological properties. Preliminary studies indicate that 2-(2-(2,3-Dichlorobenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide may exhibit:

• Antimicrobial Activity : Similar compounds have shown effectiveness against various bacterial strains.
• Antioxidant Properties : The presence of the dichlorobenzylidene group may enhance its ability to scavenge free radicals.
• Anti-inflammatory Effects : Hydrazones are often investigated for their potential to modulate inflammatory pathways.

The biological activity of this compound can be attributed to its interaction with specific biological targets. The following mechanisms have been proposed based on structural analogs:

• Inhibition of Enzymatic Activity : Compounds in this class may inhibit enzymes involved in inflammatory processes.
• Reactivity with Free Radicals : The oxoacetamide moiety may facilitate electron transfer, allowing the compound to neutralize reactive oxygen species.
• Cell Signaling Modulation : By interacting with receptors or signaling pathways, the compound could influence cellular responses related to inflammation and oxidative stress.

Data Table: Comparison with Similar Compounds

Compound Name	Structure Features	Biological Activity	Unique Aspects
2-Acetylphenylhydrazone	Contains acetyl group	Antimicrobial	Simpler structure
4-Ethoxybenzaldehyde Hydrazone	Ethoxy substituent	Antioxidant	Different substituent
3-(4-Methylphenyl)hydrazone	Methyl substitution	Anti-inflammatory	Variation in phenyl ring

This table illustrates the uniqueness of 2-(2-(2,3-Dichlorobenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide , highlighting its potential dual activity as both an anti-inflammatory and antioxidant agent.

Case Studies

Recent research has explored the efficacy of various hydrazone derivatives in treating diseases such as schistosomiasis and other inflammatory conditions. For instance:

• A study on hydrazone analogs demonstrated significant antimicrobial activity against resistant bacterial strains, suggesting that structural modifications can enhance bioactivity .
• Another investigation focused on the antioxidant properties of similar compounds, revealing their potential in reducing oxidative stress markers in cellular models .

Q & A

Basic Research Questions

Q. What are the critical parameters for optimizing the multi-step synthesis of 2-(2-(2,3-Dichlorobenzylidene)hydrazino)-N-(4-ethylphenyl)-2-oxoacetamide?

• Methodological Answer :

• Step 1 : Initiate with hydrazone formation by condensing 2,3-dichlorobenzaldehyde with hydrazine under reflux in ethanol (60–70°C, 4–6 hours). Monitor via TLC for completion .
• Step 2 : Couple the hydrazone intermediate with N-(4-ethylphenyl)-2-oxoacetamide using a coupling agent (e.g., DCC/DMAP) in anhydrous DMF at 0–5°C to minimize side reactions .
• Key Parameters :
• Solvent polarity (DMF > DCM for solubility ).
• Temperature control during exothermic steps (e.g., <10°C for acylations ).
• Purification via column chromatography (silica gel, hexane/EtOAc gradient) .

Q. How can researchers confirm the structural integrity of the synthesized compound?

• Methodological Answer :

• 1H/13C NMR : Assign peaks for hydrazine NH (δ 10.2–11.5 ppm), dichlorobenzylidene protons (δ 7.4–8.1 ppm), and acetamide carbonyl (δ 165–170 ppm) .
• FT-IR : Validate hydrazine (N–H stretch: 3200–3350 cm⁻¹) and carbonyl (C=O: 1680–1700 cm⁻¹) groups .
• Mass Spectrometry (HRMS) : Confirm molecular ion [M+H]+ with <3 ppm error .

Q. What preliminary biological assays are recommended to screen this compound’s activity?

• Methodological Answer :

• Antimicrobial Screening : Use microdilution assays against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) bacteria, with ciprofloxacin as a positive control .
• Enzyme Inhibition : Test against COX-2 or urease via spectrophotometric assays (IC50 determination) .
• Cytotoxicity : MTT assay on human cancer cell lines (e.g., HeLa) at 10–100 μM concentrations .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to improve this compound’s bioactivity?

• Methodological Answer :

• Modify Substituents :
• Replace 2,3-dichlorophenyl with fluorinated or methoxy analogs to assess halogen/electron effects on binding .
• Vary the 4-ethylphenyl group with electron-withdrawing (e.g., nitro) or bulky substituents (e.g., tert-butyl) .
• Assay Design :
• Use molecular docking (AutoDock Vina) to predict interactions with target enzymes (e.g., COX-2 PDB: 5KIR) .
• Validate docking results with SPR (surface plasmon resonance) for binding kinetics (KD measurement) .

Q. What experimental strategies resolve contradictions in biological activity data across assay systems?

• Methodological Answer :

• Cross-Validation : Compare enzyme inhibition (in vitro) with cell-based assays (e.g., IC50 in enzymatic vs. EC50 in cellular models) .
• Meta-Analysis : Pool data from 3+ independent studies using standardized protocols (e.g., fixed exposure time: 24 hours) .
• Proteomic Profiling : Identify off-target effects via LC-MS/MS analysis of compound-treated cell lysates .

Q. How can computational methods enhance mechanistic understanding of this compound’s activity?

• Methodological Answer :

• DFT Calculations : Optimize geometry at B3LYP/6-31G* level to map electrostatic potential surfaces and identify nucleophilic/electrophilic sites .
• MD Simulations : Simulate ligand-receptor complexes (e.g., 100 ns trajectories in GROMACS) to assess binding stability .
• QSAR Modeling : Use Random Forest or PLS regression to correlate substituent descriptors (e.g., logP, polarizability) with bioactivity .

Q. What analytical techniques are critical for detecting degradation products under physiological conditions?

• Methodological Answer :

• Forced Degradation : Expose to pH 1.2 (simulated gastric fluid) and pH 7.4 (blood) at 37°C for 24 hours .
• LC-MS/MS : Use a C18 column (ACN/0.1% formic acid gradient) to separate and identify degradation products (e.g., hydrolyzed hydrazine derivatives) .
• Stability Indicating Methods : Validate HPLC-DAD methods per ICH guidelines (precision: RSD <2%) .